Cas no 88136-85-0 (4H-1,3-Thiazin-4-one, 6-ethyl-2-(4-pyridinyl)-)

4H-1,3-Thiazin-4-one, 6-ethyl-2-(4-pyridinyl)- structure
88136-85-0 structure
Product name:4H-1,3-Thiazin-4-one, 6-ethyl-2-(4-pyridinyl)-
CAS No:88136-85-0
MF:C11H10N2OS
MW:218.274900913239
CID:643776
PubChem ID:13155783

4H-1,3-Thiazin-4-one, 6-ethyl-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Thiazin-4-one, 6-ethyl-2-(4-pyridinyl)-
    • 6-ethyl-2-pyridin-4-yl-1,3-thiazin-4-one
    • 88136-85-0
    • 6-Ethyl-2-(pyridin-4-yl)-4H-1,3-thiazin-4-one
    • DTXSID80522836
    • Inchi: InChI=1S/C11H10N2OS/c1-2-9-7-10(14)13-11(15-9)8-3-5-12-6-4-8/h3-7H,2H2,1H3
    • InChI Key: FKGNFKMMYXRXNP-UHFFFAOYSA-N
    • SMILES: CCC1=CC(=O)N=C(S1)C2=CC=NC=C2

Computed Properties

  • Exact Mass: 218.05138412g/mol
  • Monoisotopic Mass: 218.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.6Ų

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